Cas no 858523-45-2 (1H-PYRAZOLE, 1-(4-BROMO-3-METHYLPHENYL)-)

1H-PYRAZOLE, 1-(4-BROMO-3-METHYLPHENYL)- structure
858523-45-2 structure
Product Name:1H-PYRAZOLE, 1-(4-BROMO-3-METHYLPHENYL)-
CAS No:858523-45-2
MF:C10H9BrN2
MW:237.095861196518
MDL:MFCD15144545
CID:3231315
PubChem ID:59134914
Update Time:2025-04-21

1H-PYRAZOLE, 1-(4-BROMO-3-METHYLPHENYL)- Chemical and Physical Properties

Names and Identifiers

    • 1H-PYRAZOLE, 1-(4-BROMO-3-METHYLPHENYL)-
    • DTXSID701283139
    • 1-(4-Bromo-3-methylphenyl)-1H-pyrazole
    • 858523-45-2
    • AT22791
    • MFCD15144545
    • OYVREJGACKLFDP-UHFFFAOYSA-N
    • CS-0192816
    • SCHEMBL3465077
    • 1-(4-bromo-3-methylphenyl)pyrazole
    • MDL： MFCD15144545
    • Inchi： 1S/C10H9BrN2/c1-8-7-9(3-4-10(8)11)13-6-2-5-12-13/h2-7H,1H3
    • InChI Key： OYVREJGACKLFDP-UHFFFAOYSA-N
    • SMILES： BrC1=CC=C(C=C1C)N1C=CC=N1

Computed Properties

  • Exact Mass: 235.99491Da
  • Monoisotopic Mass: 235.99491Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.8Ų

1H-PYRAZOLE, 1-(4-BROMO-3-METHYLPHENYL)- Pricemore >>

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1H-PYRAZOLE, 1-(4-BROMO-3-METHYLPHENYL)- Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:858523-45-2)1H-PYRAZOLE, 1-(4-BROMO-3-METHYLPHENYL)-
Order Number:A1181737
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:47
Price ($):1008.0/436.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:858523-45-2)1H-PYRAZOLE, 1-(4-BROMO-3-METHYLPHENYL)-
A1181737
Purity:99%/99%
Quantity:5g/1g
Price ($):1008.0/436.0
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